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Compound of Interest

Compound Name: Disperse Violet 33

Cat. No.: B1594587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Violet 33 is a monoazo disperse dye, recognized for its applications in the textile

industry for dyeing polyester fibers. In the realm of scientific research, its hydrophobic nature

and fluorescent properties make it a candidate for specialized applications, including the

staining of lipid-rich structures and potentially as a fluorescent probe in various biological

assays. The preparation of accurate and stable stock solutions is a critical first step for

ensuring reproducibility and reliability in experimental outcomes. This document provides a

detailed protocol for the preparation, handling, and storage of Disperse Violet 33 stock

solutions tailored for a research laboratory environment.

Chemical Properties and Data
A comprehensive understanding of the physicochemical properties of Disperse Violet 33 is

essential for its proper handling and use. Key data are summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1594587?utm_src=pdf-interest
https://www.benchchem.com/product/b1594587?utm_src=pdf-body
https://www.benchchem.com/product/b1594587?utm_src=pdf-body
https://www.benchchem.com/product/b1594587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name
2-[--INVALID-LINK--

amino]ethyl acetate

C.I. Name Disperse Violet 33

CAS Number 12236-25-8 / 66882-16-4

Molecular Formula C₂₂H₂₃N₅O₆

Molecular Weight 453.45 g/mol

Appearance
Sauce red to violet

powder/grain
[1]

Solubility

In water Insoluble

In acetone Soluble

In ethanol Slightly Soluble

In Dimethyl Sulfoxide (DMSO) Soluble

Optimal pH Range (for dyeing) 5 - 7 [2][3]

Experimental Protocols
Safety Precautions
Before handling Disperse Violet 33, it is crucial to review the following safety guidelines. A full

Safety Data Sheet (SDS) from the supplier should be consulted.

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, nitrile gloves, and safety glasses with side shields.

Handling: Handle the powdered dye in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust particles.[4] Avoid contact with skin and eyes.[4] After

handling, wash hands thoroughly.
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Disposal: Dispose of Disperse Violet 33 waste and contaminated materials in accordance

with local, state, and federal regulations. Do not discard down the drain.

Preparation of a 10 mM Stock Solution in DMSO
This protocol outlines the preparation of a 10 mM stock solution of Disperse Violet 33 in

dimethyl sulfoxide (DMSO), a common solvent for preparing stock solutions of hydrophobic

compounds for biological research.

Materials:

Disperse Violet 33 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Calculate the required mass of Disperse Violet 33:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 453.45 g/mol = 4.53 mg

Weighing the dye:

In a chemical fume hood, carefully weigh out 4.53 mg of Disperse Violet 33 powder using

an analytical balance. To minimize static and handling of small powder quantities, it is

advisable to weigh a larger amount (e.g., 10 mg) and dissolve it in a proportionally larger

volume of DMSO.
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Dissolution:

Transfer the weighed Disperse Violet 33 powder into an appropriate container (e.g., a 2

mL microcentrifuge tube or a small amber glass vial).

Add the calculated volume of DMSO (e.g., 1 mL for 4.53 mg).

Cap the container tightly and vortex thoroughly for at least 2 minutes to ensure complete

dissolution.[5] Gentle warming in a 37°C water bath may aid dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which

can degrade the compound.[5]

Store the aliquots at -20°C, protected from light. When stored properly, the stock solution

should be stable for several months.
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Caption: Workflow for preparing Disperse Violet 33 stock and working solutions.
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Safety Protocol for Handling Disperse Violet 33

Personal Protective Equipment (PPE)

Handling Procedures

Waste Disposal

Lab Coat Nitrile Gloves Safety Goggles

Work in Fume Hood

Avoid Dust Inhalation

Avoid Skin/Eye Contact

Wash Hands After Use

Follow Local Regulations

Do Not Pour Down Drain

End

Start
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Caption: Key safety considerations for handling Disperse Violet 33 powder.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1594587?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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